Cas no 2418643-03-3 (3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride)

• Product Name: 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride
• CAS No: 2418643-03-3
• MF: C₁₂H₁₈FN₃O₂S
• MW: 287.353624820709
• CID: 5676275
• PubChem ID: 165775893
• Update Time: 2025-08-05

3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418643-03-3
• EN300-26627273
• 3-amino-4-methyl-5-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride
• 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C12H18FN3O2S/c1-9-10(8-16-4-2-15-3-5-16)6-11(7-12(9)14)19(13,17)18/h6-7,15H,2-5,8,14H2,1H3
• InChI Key： QYYSUWPFRTWTEM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C=1)CN1CCNCC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 287.11037616g/mol
• Monoisotopic Mass: 287.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride

Recent Advances in the Study of 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride (CAS: 2418643-03-3)

The compound 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride (CAS: 2418643-03-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a protease inhibitor and its role in targeted drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biochemical properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride, which include a sulfonyl fluoride moiety that acts as a reactive warhead for covalent inhibition of serine proteases. The piperazine ring enhances solubility and bioavailability, making it a promising candidate for drug design. Researchers have successfully synthesized this compound using a multi-step organic synthesis approach, with yields exceeding 80% under optimized conditions.

In vitro assays have demonstrated the compound's potent inhibitory activity against several serine proteases, including trypsin-like enzymes and thrombin. Kinetic studies revealed an IC50 value in the nanomolar range, suggesting high affinity and specificity. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its target enzymes, highlighting key hydrogen bonds and hydrophobic interactions.

One of the most exciting developments is the application of 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride in the development of novel anticancer agents. Preliminary studies in cell lines have shown that the compound induces apoptosis in cancer cells while sparing normal cells, indicating a favorable therapeutic window. Additionally, its ability to cross the blood-brain barrier opens up possibilities for treating neurological disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of the compound, such as its metabolic stability and half-life. Future research directions include structural modifications to improve these parameters and in vivo studies to validate its efficacy and safety in animal models. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-amino-4-methyl-5-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride represents a versatile and potent tool for chemical biology research and drug discovery. Its unique combination of reactivity, selectivity, and bioavailability positions it as a valuable scaffold for the development of next-generation therapeutics. Continued exploration of its mechanisms and applications will undoubtedly yield further breakthroughs in the field.